ethyl 3-[(diallylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate

• IUPAC Name: ethyl 3-[[bis(prop-2-enyl)amino]methyl]-2-methyl-4-oxo-1H-quinoline-6-carboxylate
• InChI: InChI=1S/C20H24N2O3/c1-5-10-22(11-6-2)13-17-14(4)21-18-9-8-15(20(24)25-7-3)12-16(18)19(17)23/h5-6,8-9,12H,1-2,7,10-11,13H2,3-4H3,(H,21,23)
• InChI Key: BVTLMIKXUVJDSX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)NC(=C(C2=O)CN(CC=C)CC=C)C
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

• Synthesis Approaches : Synthesis of ethyl 4-hydroxy-1-methyl-3-quinolin-2(1H)-onecarboxylate, a related compound, involves the condensation of N-methylisatoic anhydride with diethyl malonate, followed by reaction with 1,4-dibromo-2-methyl-butene (Reisch, Iding, & Bassewitz, 1993). This approach may provide insights into the synthesis of ethyl 3-[(diallylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate.

• Vilsmeier-Haack Reaction : The Vilsmeier-Haack reaction is another method, as seen in the synthesis of similar compounds like 6-ethyl-4,5-dioxo-5,6-dihydro-4H-pyrano[3,2-c]quinoline-3-carboxaldehyde (Ibrahim et al., 2013).

Molecular Structure Analysis

• Crystal Packing and Hydrogen Bonds : The molecular structure of similar ethyl derivatives of quinoxalinecarboxylic acid involves inter-molecular hydrogen bonds, forming a 3D supramolecular network (Badoğlu et al., 2015).

Chemical Reactions and Properties

• Reactivity with Hydroxylamine Hydrochloride : In related compounds, the reaction with hydroxylamine hydrochloride under various conditions has shown distinctive chemical behavior, leading to a variety of products, indicating potential diverse reactivity for ethyl 3-[(diallylamino)methyl]-4-hydroxy-2-methyl-6-quinolinecarboxylate as well (Ibrahim et al., 2013).